Cas no 1396872-71-1 (7,7-dimethyl-N-(2-methylphenyl)-6,8-dioxa-2-azaspiro3.5nonane-2-carboxamide)

• Product Name: 7,7-dimethyl-N-(2-methylphenyl)-6,8-dioxa-2-azaspiro3.5nonane-2-carboxamide
• CAS No: 1396872-71-1
• MF: C₁₆H₂₂N₂O₃
• MW: 290.357484340668
• CID: 6206038
• PubChem ID: 71789643
• Update Time: 2025-11-03

7,7-dimethyl-N-(2-methylphenyl)-6,8-dioxa-2-azaspiro3.5nonane-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 7,7-dimethyl-N-(2-methylphenyl)-6,8-dioxa-2-azaspiro3.5nonane-2-carboxamide
• 7,7-dimethyl-N-(o-tolyl)-6,8-dioxa-2-azaspiro[3.5]nonane-2-carboxamide
• F6213-0323
• 1396872-71-1
• AKOS024539456
• 7,7-dimethyl-N-(2-methylphenyl)-6,8-dioxa-2-azaspiro[3.5]nonane-2-carboxamide

• Inchi： 1S/C16H22N2O3/c1-12-6-4-5-7-13(12)17-14(19)18-8-16(9-18)10-20-15(2,3)21-11-16/h4-7H,8-11H2,1-3H3,(H,17,19)
• InChI Key： WDBDUOWNHZGXPE-UHFFFAOYSA-N
• SMILES： O1C(C)(C)OCC2(C1)CN(C(NC1C=CC=CC=1C)=O)C2

Computed Properties

• Exact Mass: 290.16304257g/mol
• Monoisotopic Mass: 290.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 50.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 7,7-dimethyl-N-(2-methylphenyl)-6,8-dioxa-2-azaspiro3.5nonane-2-carboxamide

Comprehensive Overview of 7,7-dimethyl-N-(2-methylphenyl)-6,8-dioxa-2-azaspiro[3.5]nonane-2-carboxamide (CAS No. 1396872-71-1)

The compound 7,7-dimethyl-N-(2-methylphenyl)-6,8-dioxa-2-azaspiro[3.5]nonane-2-carboxamide (CAS No. 1396872-71-1) is a spirocyclic derivative with significant potential in pharmaceutical and agrochemical research. Its unique spiro[3.5]nonane core structure, combined with a carboxamide functional group, makes it a versatile intermediate for drug discovery. Researchers are increasingly exploring its applications in modulating biological targets, particularly in the context of central nervous system (CNS) disorders and metabolic diseases, aligning with current trends in precision medicine.

One of the key features of this compound is its 7,7-dimethyl substitution, which enhances its lipophilicity and metabolic stability. This property is critical for improving oral bioavailability, a major focus in modern drug development. The presence of the 6,8-dioxa moiety further contributes to its solubility profile, addressing a common challenge in formulating hydrophobic active pharmaceutical ingredients (APIs). Recent studies highlight its potential as a scaffold for designing G-protein-coupled receptor (GPCR) modulators, a hot topic in the pharmaceutical industry due to the role of GPCRs in numerous physiological processes.

The 2-azaspiro architecture of this molecule has drawn attention in the context of fragment-based drug design (FBDD), a strategy gaining traction for its efficiency in lead optimization. Its rigid spirocyclic framework reduces conformational flexibility, potentially minimizing off-target effects—a priority in the era of personalized therapeutics. Moreover, the N-(2-methylphenyl)carboxamide group offers opportunities for structure-activity relationship (SAR) studies, particularly in enhancing selectivity for specific biological targets.

In agrochemical applications, the spiro[3.5]nonane core of this compound shows promise for developing novel plant growth regulators and pest control agents. Its structural complexity may contribute to reduced environmental persistence compared to traditional linear analogs, addressing growing concerns about sustainable agriculture. The compound's potential as a chiral auxiliary in asymmetric synthesis is also being investigated, reflecting the increasing demand for enantioselective methodologies in fine chemical production.

From a synthetic chemistry perspective, the preparation of 7,7-dimethyl-N-(2-methylphenyl)-6,8-dioxa-2-azaspiro[3.5]nonane-2-carboxamide involves innovative strategies for constructing the spirocyclic system. Recent advances in C-H activation and photocatalysis have provided more efficient routes to such architectures, reducing the environmental footprint of synthetic processes. These developments align with the pharmaceutical industry's push toward green chemistry principles and the reduction of hazardous waste.

The compound's physicochemical properties, including its logP and hydrogen bonding capacity, make it particularly interesting for blood-brain barrier penetration studies. This characteristic is crucial for developing treatments for neurodegenerative diseases, a major focus area in current medical research. Additionally, its potential as a proteolysis-targeting chimera (PROTAC) warhead is being explored, capitalizing on the growing interest in targeted protein degradation technologies.

Quality control and analytical characterization of 1396872-71-1 present unique challenges due to its complex stereochemistry. Advanced techniques such as chiral HPLC and X-ray crystallography are often employed to ensure purity and confirm structural assignments. These analytical considerations are particularly relevant given the increasing regulatory emphasis on genotoxic impurity control in pharmaceutical development.

Looking forward, the scientific community anticipates expanded applications for this spirocyclic compound in bioconjugation and prodrug strategies. Its structural features offer multiple sites for modification, making it adaptable to various drug delivery platforms. As research continues, 7,7-dimethyl-N-(2-methylphenyl)-6,8-dioxa-2-azaspiro[3.5]nonane-2-carboxamide may emerge as a privileged structure in medicinal chemistry, contributing to the development of next-generation therapeutics with improved efficacy and safety profiles.